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Compound of Interest

Compound Name: D-Erythrose 4-phosphate

Cat. No.: B1195075

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemoenzymatic
synthesis of D-Erythrose 4-phosphate (E4P) and its derivatives. E4P is a critical intermediate
in the pentose phosphate pathway and the shikimate pathway, serving as a key precursor for
the biosynthesis of aromatic amino acids and other essential metabolites.[1] Its availability in a
pure form is crucial for research in drug discovery and metabolic engineering.[1]

Introduction

D-Erythrose 4-phosphate is a four-carbon monosaccharide phosphate that plays a central
role in cellular metabolism. In the shikimate pathway, E4P condenses with
phosphoenolpyruvate to form 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP).[1] This
is the first committed step in the biosynthesis of aromatic amino acids (phenylalanine, tyrosine,
and tryptophan) in plants, fungi, and bacteria.[1] As this pathway is absent in mammals, its
enzymes are attractive targets for the development of herbicides and antimicrobial agents.[1]

Chemoenzymatic methods provide a powerful alternative to purely chemical synthesis for
producing E4P and its derivatives, leveraging the high selectivity and efficiency of enzymes.[2]
This document outlines two primary methods for the laboratory synthesis of E4P: a chemical
approach via the oxidation of D-glucose 6-phosphate and an enzymatic method utilizing
transketolase.[1]
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Data Presentation

The following table summarizes the quantitative data associated with the described synthesis

methods for D-Erythrose 4-phosphate.
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The following table summarizes key quantitative data for enzymes involved in the initial steps of

the shikimate pathway.
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Signaling Pathways and Experimental Workflows
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The Shikimate Pathway

The shikimate pathway is a key metabolic route for the biosynthesis of aromatic compounds.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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